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Cat. No.: B8813654

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium mercaptobenzothiazole (NaMBT) is a versatile organic compound widely utilized as
a key additive in the formulation of metalworking fluids (MWEFs). Its primary function is as a
highly effective corrosion inhibitor, particularly for non-ferrous metals such as copper and its
alloys, which are commonly found in machinery and workpieces.[1] Additionally, NaMBT
exhibits biocidal and fungicidal properties, contributing to the overall stability and longevity of
the fluid by controlling microbial growth.[2][3][4][5]

These application notes provide a comprehensive guide to the formulation of semi-synthetic
metalworking fluids containing sodium mercaptobenzothiazole. This document outlines a
typical formulation, details the functional roles of each component, and provides standardized
protocols for evaluating the performance of the final product, with a focus on corrosion
inhibition and biostability.

Formulation of a Semi-Synthetic Metalworking Fluid

Semi-synthetic metalworking fluids offer a balance of the lubricating properties of soluble oils
and the cooling and cleanliness of synthetic fluids. A typical formulation is presented below,
incorporating sodium mercaptobenzothiazole as a key corrosion inhibitor and biocide.
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Typical Formulation of a Semi-Synthetic Metalworking

Fluid Concentrate

Typical Concentration (%

Component Function
wiw)
Naphthenic/Paraffinic Base Oil ~ Primary Lubricant 40 - 60
Emulsifier Package (e.g.,
Sodium Petroleum Sulfonate, Disperses oil in water 10-20
Non-ionic surfactants)
Sodium ) o
i Corrosion Inhibitor (non-
Mercaptobenzothiazole (50% o 1.0-5.0
_ ferrous), Biocide
ag. solution)
) ] Corrosion Inhibitor (ferrous),
Amine Borate / Alkanolamine 5-15
pH buffer
) Lubricity additive, Co-
Fatty Acid B 2-8
emulsifier
Extreme Pressure (EP) o )
N ] Enhanced lubricity under high
Additive (e.qg., sulfurized or 1-5
_ , pressure
chlorinated paraffin)
Biocide/Fungicide (e.g., Broad-spectrum microbial 0520
Triazine, Oxazolidine) control R
Antifoaming Agent Prevents foam formation 0.1-1.0

Deionized Water

Diluent

Balance to 100

This is a representative formulation. The exact composition may vary depending on the specific

application and desired performance characteristics.

Functional Relationship of Key Components

The following diagram illustrates the synergistic and functional relationships between the core

components of the metalworking fluid formulation.
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Base Oil Sodium Mercaptobenzothiazole

Lubricatis Non-Ferrous Protection

Metalworking Fluid
(Semi-Synthetic)

Stability Ferrous Protect

Microbial Control

Ferrous Corrosion
Inhibitor

Biocide

Preparation Testing Evaluation

Prepare MWF Dilutions Place Filter Paper PR TR S i Cast Iron Chips Incubate for 24h SER ooroue Chips Inspect Filter Paper Determine Breakpoint
in Petri Dish for Rust Stains
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Preparation Testing Evaluation

Polish Copper Strip [H—3-{SILIEECRSRGRYS Heat at Specified Temp/Time gz 2 Remove and Wash Strip Compare to ASTM Standard Chart Assign Corrosion Rating
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Prepare Diluted MWF

Inoculate with Microorganisms

Incubate at Room Temperature

Incubate Plates

Count Colonies (CFU/mL)

Analyze Microbial Growth Over Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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